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  4. N'-(4,4-Dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)butane-1,4-diamine
N'-(4,4-Dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)butane-1,4-diamine N'-(4,4-Dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)butane-1,4-diamine
Brand Name: Vulcanchem
CAS No.: 842957-52-2
VCID: VC0356747
InChI: InChI=1S/C22H30N6O2S/c1-22(2)11-14-15(12-30-22)20(28-7-9-29-10-8-28)27-21-16(14)17-18(31-21)19(26-13-25-17)24-6-4-3-5-23/h13H,3-12,23H2,1-2H3,(H,24,25,26)
SMILES: CC1(CC2=C(CO1)C(=NC3=C2C4=C(S3)C(=NC=N4)NCCCCN)N5CCOCC5)C
Molecular Formula: C22H30N6O2S
Molecular Weight: 442.6g/mol

N'-(4,4-Dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)butane-1,4-diamine

CAS No.: 842957-52-2

Main Products

VCID: VC0356747

Molecular Formula: C22H30N6O2S

Molecular Weight: 442.6g/mol

N'-(4,4-Dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)butane-1,4-diamine - 842957-52-2

CAS No. 842957-52-2
Product Name N'-(4,4-Dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)butane-1,4-diamine
Molecular Formula C22H30N6O2S
Molecular Weight 442.6g/mol
IUPAC Name N'-(4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)butane-1,4-diamine
Standard InChI InChI=1S/C22H30N6O2S/c1-22(2)11-14-15(12-30-22)20(28-7-9-29-10-8-28)27-21-16(14)17-18(31-21)19(26-13-25-17)24-6-4-3-5-23/h13H,3-12,23H2,1-2H3,(H,24,25,26)
Standard InChIKey FUQMRWXNFNVYQE-UHFFFAOYSA-N
SMILES CC1(CC2=C(CO1)C(=NC3=C2C4=C(S3)C(=NC=N4)NCCCCN)N5CCOCC5)C
Canonical SMILES CC1(CC2=C(CO1)C(=NC3=C2C4=C(S3)C(=NC=N4)NCCCCN)N5CCOCC5)C
PubChem Compound 4595113
Last Modified Nov 11 2021
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